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Compound Name: ag556

Cat. No.: B1205559 Get Quote

An in-depth examination of the selective EGFR inhibitor Tyrphostin AG556, detailing its

mechanism of action, experimental applications, and key quantitative data.

Tyrphostin AG556 is a potent and selective inhibitor of the Epidermal Growth Factor Receptor

(EGFR) tyrosine kinase.[1][2][3][4][5][6][7] As a member of the tyrphostin family of protein

tyrosine kinase inhibitors, it serves as a valuable tool in studying cellular signaling pathways

regulated by EGFR.[1][5] This technical guide provides a comprehensive overview of

Tyrphostin AG556 for researchers, scientists, and drug development professionals,

summarizing key quantitative data, detailing experimental protocols, and visualizing its

mechanism of action.

Core Mechanism of Action
Tyrphostin AG556 functions by competitively binding to the substrate binding site of the EGFR

tyrosine kinase, thereby inhibiting its autophosphorylation and the subsequent downstream

signaling cascades.[1][5] This inhibition has been shown to affect a variety of cellular

processes, including cell growth, ion channel activity, and inflammatory responses.[3][4][6][8]

Quantitative Data Summary
The following tables summarize the key quantitative data for Tyrphostin AG556, providing a

comparative overview of its inhibitory concentrations and observed effects in various

experimental models.
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Table 1: Inhibitory Concentrations (IC50) of Tyrphostin AG556

Target IC50 Value Cell/System Reference

EGFR 1.1 µM - [6]

EGFR 5 µM - [3][4][5]

EGF-induced growth 3 µM HER14 cells [4]

TRPM2 0.94 µM HEK293 cells [4]

5-Lipoxygenase 64 nM - [9]

ErbB2/HER2 >500 µM - [4][7]

Table 2: Experimental Concentrations and Observed Effects
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Concentration Cell/System Observed Effect Reference

10 µM BK-HEK 293 cells

Reversibly increased

voltage-dependent BK

current to 151.8% of

control.

[1]

10 µM
Rat cerebral artery

smooth muscle cells

Remarkable

enhancement of BK

current.

[1]

10 µM BK-HEK 293 cells

Reduced tyrosine

phosphorylation of BK

channel α-subunit to

76.5% of control.

[1]

10 µM

HEK 293 cells

expressing

Kir2.1/Kir2.3

Reversibly reduced

Kir2.1/Kir2.3 currents.
[6]

10 µM
Human atrial

myocytes

Decreased IKur (ultra-

rapidly activating

delayed rectifier K+

current).

[10]

3 µM
HEK293 cells

expressing TRPA1

Inhibition of hydrogen

peroxide-induced

increases in

intracellular calcium.

[4]

200 µ g/animal per

day
Mouse model of EAE

Reduced incidence,

severity, and duration

of the disease.

[4]

10 mg/kg
Mouse model of spinal

cord injury

Reduced edema,

demyelination, and

MPO activity;

improved motor

function.

[4]
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Signaling Pathway and Mechanism of Action
Tyrphostin AG556's primary mechanism involves the direct inhibition of EGFR. This action

prevents the phosphorylation of downstream targets, which in turn modulates various cellular

functions. One well-documented effect is the regulation of ion channels.

EGFR signaling pathway and its modulation by Tyrphostin AG556.

As depicted in the diagram, Epidermal Growth Factor (EGF) activates its receptor, EGFR,

leading to the phosphorylation of downstream targets, including the large conductance Ca2+-

activated K+ (BK) channels.[1][2] This phosphorylation event decreases the activity of the BK

channel.[2] Tyrphostin AG556 directly inhibits EGFR, preventing this phosphorylation and

thereby increasing BK channel activity.[1][2] Conversely, protein tyrosine phosphatases (PTPs)

act to dephosphorylate the BK channel, which also increases its activity. The PTP inhibitor,

orthovanadate, can counteract the effects of both AG556 and PTPs.[1]

Experimental Protocols
The following are detailed methodologies for key experiments frequently cited in Tyrphostin

AG556 research.

Cell Culture and Transfection
HEK 293 cells are a common model for studying the effects of Tyrphostin AG556 on specific

ion channels.

Cell Culture: HEK 293 cells are cultured in Dulbecco's modified Eagle's medium (DMEM)

supplemented with 10% fetal bovine serum and 400 mg/ml G418.[1]

Transfection: For studying specific ion channels, cells are transfected with plasmids

encoding the channel subunits (e.g., human BK channel α and β1 subunits) using a

transfection reagent like Lipofectamine 2000.[1]

Selection: Stably transfected cells are selected and maintained in the culture medium

containing G418.[1]

Electrophysiology (Whole-Cell Patch Clamp)
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This technique is used to measure the activity of ion channels in response to Tyrphostin

AG556.

Cell Preparation: Cells are seeded on glass coverslips for electrophysiological recording.[1]

Solutions:

External (Tyrode's) Solution (in mM): 140 NaCl, 5.4 KCl, 1 MgCl2, 1.8 CaCl2, 10 HEPES,

and 10 glucose (pH adjusted to 7.3 with NaOH).[1]

Internal (Pipette) Solution (in mM): 20 KCl, 110 potassium aspartate, 1 MgCl2, 10 HEPES,

5 EGTA, 0.1 GTP, 5 sodium phosphocreatine, and 5 Mg-ATP (pH adjusted to 7.2 with

KOH).[1]

Recording:

A giga-ohm seal is formed between the patch pipette and the cell membrane.[1]

The whole-cell configuration is established by applying gentle negative pressure.[1]

Membrane currents are recorded using an amplifier (e.g., EPC-10) and appropriate

software.[1]

Series resistance is compensated by 50–80% to minimize voltage errors.[1]

Current signals are low-pass filtered at 5 kHz.[1]

Immunoprecipitation and Western Blotting
These methods are used to determine the phosphorylation state of target proteins.

Cell Lysis: Cells are treated with the desired compounds (e.g., AG556, EGF) and then lysed.

Immunoprecipitation: The protein of interest (e.g., BK channel subunits) is

immunoprecipitated from the cell lysates using specific antibodies.

SDS-PAGE and Western Blotting:
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The immunoprecipitated proteins are separated by SDS-PAGE and transferred to a

membrane.

The membrane is probed with a primary antibody against phosphotyrosine to detect the

phosphorylation level.[1]

A secondary horseradish peroxidase (HRP)-conjugated antibody is used for detection via

enhanced chemiluminescence.[1]

The blots are then stripped and reprobed with antibodies against the total protein to

normalize the data.[1]

A generalized workflow for studying Tyrphostin AG556 effects.

Conclusion
Tyrphostin AG556 is a well-characterized, selective inhibitor of EGFR tyrosine kinase that has

proven to be a valuable research tool. Its ability to modulate various cellular processes,

particularly ion channel activity, makes it a subject of continued investigation. The data and

protocols presented in this guide offer a solid foundation for researchers and professionals

seeking to utilize Tyrphostin AG556 in their studies of EGFR-mediated signaling pathways and

their roles in health and disease.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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